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Compound of Interest

Compound Name: Zavolosotine

Cat. No.: B12363731

Researchers and drug development professionals handling Zavolosotine must adhere to
stringent disposal procedures to ensure laboratory safety and environmental protection. As a
somatostatin receptor agonist with the chemical formula C20H18F5N50 and CAS number
2604416-66-0, Zavolosotine requires disposal as hazardous chemical waste.[1][2] This guide
provides essential, step-by-step instructions for its proper disposal.

Pre-Disposal and Handling

Before beginning the disposal process, it is crucial to consult your institution's specific
hazardous waste management guidelines, as regulations can vary. Always wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when
handling Zavolosotine.

Step-by-Step Disposal Procedure

The disposal of Zavolosotine should be conducted in a designated satellite accumulation area
(SAA) within the laboratory.[3] This area must be clearly marked and used exclusively for
hazardous waste.

» Container Selection: Use a compatible, leak-proof container with a secure screw-top cap for
collecting Zavolosotine waste. The container material should not react with the chemical.[3]

[4]
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o Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must
include the full chemical name ("Zavolosotine"), the CAS number (2604416-66-0), and an
indication of the associated hazards (e.g., "Toxic"). Do not use abbreviations or chemical
formulas.

e Segregation: Store the Zavolosotine waste container separately from incompatible
materials. Specifically, keep it away from acids and bases.

o Waste Accumulation: Keep the waste container securely capped at all times, except when
adding waste. Once the container is full, or if it has been in the SAA for up to one year, it
must be prepared for removal.

o Disposal Request: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed hazardous waste disposal service to schedule a pickup. Do not
attempt to dispose of Zavolosotine down the drain or in regular trash.

« Empty Containers: Any containers that held Zavolosotine must be triple-rinsed with a
suitable solvent. The rinsate must be collected and treated as hazardous waste. After triple-
rinsing and air drying, the container may be disposed of in the regular trash or recycled,
depending on institutional policies.

Disposal of Contaminated Materials

Any materials, such as gloves, paper towels, or glassware, that come into contact with
Zavolosotine should be considered contaminated and disposed of as hazardous waste. Place
these items in a designated, labeled container for solid hazardous waste.

Regulatory Compliance

The disposal of pharmaceutical waste is regulated by the Environmental Protection Agency
(EPA). The Management Standards for Hazardous Waste Pharmaceuticals Final Rule prohibits
the sewering of hazardous waste pharmaceuticals. All laboratories must comply with these
federal regulations, as well as any additional state and local requirements.

Experimental Workflow for Zavolosotine Disposal
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Zavolosotine Disposal Workflow
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Caption: Workflow for the proper disposal of Zavolosotine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. GSRS [gsrs.ncats.nih.gov]

3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

4. campussafety.lehigh.edu [campussafety.lehigh.edu]

To cite this document: BenchChem. [Proper Disposal of Zavolosotine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363731#zavolosotine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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